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Compound of Interest

Compound Name:
[1-(Oxetan-3-yl)piperidin-4-

yl]methanamine

CAS No.: 1349717-14-1

Cat. No.: B3027613

Get Quote

Executive Summary
The incorporation of oxetane rings into piperidine scaffolds represents a high-impact strategy in

modern medicinal chemistry, often termed the "Oxetane Effect." This structural modification

serves as a dual-purpose bioisostere, replacing gem-dimethyl groups to block metabolic soft

spots or acting as a carbonyl surrogate to modulate polarity.[1] This guide details the design,

synthesis, and application of oxetane-containing piperidine building blocks, specifically focusing

on spirocyclic and linked architectures that lower basicity (pKa), reduce hERG liability, and

enhance metabolic stability without compromising potency.

Structural Rationale & Bioisosterism[2]
The Physicochemical Switch
Piperidines are ubiquitous in drug discovery but often suffer from high basicity (pKa ~10-11),

leading to lysosomal trapping, phospholipidosis, and hERG channel inhibition. The strategic

introduction of an oxetane ring—either fused, spirocyclic, or linked—modulates these

properties through the inductive electron-withdrawing effect of the oxygen atom.
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Basicity Modulation: An oxetane ring proximal to the piperidine nitrogen can lower the pKa by

2–4 units. This ensures a higher fraction of the neutral species at physiological pH, improving

membrane permeability and reducing cation-driven off-target effects.

Metabolic Blocking: Replacing a labile gem-dimethyl group with an oxetane ring removes

susceptible C-H bonds while maintaining steric volume. The oxetane ring is metabolically

robust against cytochrome P450 oxidative clearance.

Solubility & Lipophilicity: Unlike carbocyclic analogs (e.g., cyclobutane), the oxetane oxygen

acts as a hydrogen bond acceptor, lowering LogD and enhancing aqueous solubility.

Architectural Classes
We categorize these building blocks into two primary classes:

Spirocyclic Systems: Rigid scaffolds where the oxetane and piperidine share a single carbon

atom (e.g., 2-oxa-7-azaspiro[3.5]nonane).

Linked Systems: Piperidines substituted with an oxetane ring at the 3- or 4-position (e.g., 4-

(oxetan-3-yl)piperidine).[2]

Figure 1: Mechanistic impact of oxetane incorporation on piperidine physicochemical

properties.[3][4]

Key Building Block: 2-Oxa-7-azaspiro[3.5]nonane[4]
[6][7]
The 2-oxa-7-azaspiro[3.5]nonane scaffold is a premier building block, offering a rigid,

spirocyclic core that aligns vectors for drug-target interactions while suppressing the basicity of

the piperidine nitrogen.

Comparative Physicochemical Data
The following table illustrates the dramatic shift in properties when transitioning from a standard

piperidine or gem-dimethyl analog to the oxetane spirocycle.
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Scaffold Structure Type pKa (approx) LogP
Metabolic
Stability (HLM)

Piperidine Unsubstituted ~11.0 Low
Low (N-

oxidation/C-H ox)

4,4-

Dimethylpiperidin

e

gem-Dimethyl ~11.0 High
Moderate

(Methyl ox)

2-Oxa-7-

azaspiro[3.5]non

ane

Oxetane

Spirocycle
~8.2 Low High

Data synthesized from Carreira et al. and internal medicinal chemistry datasets.

Synthesis Protocol: 2-Oxa-7-azaspiro[3.5]nonane[4]
[6][7]
This protocol describes a robust, self-validating synthesis route for the oxalate salt of 2-oxa-7-

azaspiro[3.5]nonane, scalable for drug discovery campaigns. This route avoids the use of

highly unstable intermediates often found in older literature.

Target Molecule: 2-Oxa-7-azaspiro[3.5]nonane oxalate Key Precursor: 1-Boc-4-piperidone

Step-by-Step Methodology
Step 1: Olefination (Wittig Reaction)

Reagents: Methyltriphenylphosphonium bromide (1.2 equiv), KOtBu (1.2 equiv), THF

(anhydrous).

Procedure: Suspend methyltriphenylphosphonium bromide in THF at 0°C. Add KOtBu

portion-wise to generate the ylide (bright yellow). Stir for 1h.

Addition: Dropwise add 1-Boc-4-piperidone (1.0 equiv) in THF. Warm to RT and stir for 12h.
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Workup: Quench with saturated NH4Cl. Extract with EtOAc. Dry over Na2SO4. Concentrate

and purify via silica flash chromatography (Hex/EtOAc).

Product:tert-Butyl 4-methylenepiperidine-1-carboxylate.

Step 2: Epoxidation

Reagents:m-CPBA (1.5 equiv), DCM, 0°C.

Procedure: Dissolve the alkene from Step 1 in DCM. Add m-CPBA slowly at 0°C. Stir

overnight at RT.

Workup: Quench with Na2S2O3 (aq) to destroy excess peroxide, then wash with NaHCO3.

Product: 1-Boc-1-oxa-6-azaspiro[2.5]octane (Epoxide intermediate).

Step 3: Ring Expansion to Oxetane (The Critical Step) Note: This step utilizes a sulfur ylide

mediated ring expansion or alternative trimethylsulfoxonium iodide protocol.

Reagents: Trimethylsulfoxonium iodide (1.5 equiv), NaH (60% dispersion, 1.5 equiv),

DMSO/THF (1:1).

Procedure: Generate the dimsyl anion/ylide by heating trimethylsulfoxonium iodide and NaH

in DMSO/THF at 50°C for 1h.

Cyclization: Cool to RT. Add the epoxide from Step 2 dropwise. Heat to 60-70°C for 4-6h.

Mechanism: The ylide attacks the epoxide (nucleophilic attack), followed by ring closure to

the 4-membered oxetane.

Workup: Quench with water. Extract extensively with EtOAc (oxetanes are polar). Purify via

column chromatography.

Product:tert-Butyl 2-oxa-7-azaspiro[3.5]nonane-7-carboxylate.

Step 4: Deprotection & Salt Formation

Reagents: Oxalic acid (1.0 equiv), EtOH/Et2O.
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Procedure: Dissolve the Boc-protected spirocycle in minimal EtOH. Add anhydrous HCl (4M

in dioxane) or TFA/DCM to deprotect.

Salt Formation: After removing volatiles, dissolve the free amine in EtOH. Add oxalic acid

solution. The white precipitate forms immediately.

Validation: 1H NMR (D2O) should show characteristic oxetane protons as a singlet or tight

multiplet around 4.5-4.6 ppm.

Figure 2: Synthetic route for 2-oxa-7-azaspiro[3.5]nonane oxalate.

MedChem Applications & Case Studies
Case Study: Genentech DLK Inhibitor
In the development of Dual Leucine Zipper Kinase (DLK) inhibitors for neurodegenerative

diseases, Genentech encountered metabolic stability issues with early leads.[5]

The Problem: High clearance and efflux liability due to a basic piperidine moiety.

The Solution: Replacement of the piperidine with a piperidine-oxetane hybrid (specifically

reducing basicity).[5]

Outcome: The oxetane modification reduced the pKa, lowered the efflux ratio, and improved

the brain-to-plasma ratio, leading to a clinical candidate (GDC-0134 lineage).

Case Study: GDC-0349 (mTOR Inhibitor)
Challenge: Balancing solubility and permeability in a potent mTOR inhibitor.

Oxetane Application: An oxetane ring was attached to the piperidine nitrogen substituent.[5]

Result: This reduced the pKa of the amine to ~5.0, significantly reducing hERG inhibition

(IC50 > 100 µM) while maintaining high metabolic stability and selectivity.[6]

Design Heuristics
hERG Avoidance: If your lead compound has a basic amine (pKa > 9) and shows hERG

binding, consider capping the amine with an oxetan-3-yl group or switching to the 2-oxa-7-
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azaspiro[3.5]nonane core.

Solubility Fix: If a gem-dimethyl group causes poor solubility, the oxetane replacement is the

"go-to" bioisostere to lower LogP while keeping the steric bulk constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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